Cas no 392244-18-7 (2-(2,4-dichlorophenoxy)-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylacetamide)

• Product Name: 2-(2,4-dichlorophenoxy)-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylacetamide
• CAS No: 392244-18-7
• MF: C₁₇H₁₃Cl₂N₃O₂S
• MW: 394.275020360947
• CID: 6363595
• PubChem ID: 4325866
• Update Time: 2025-06-28

2-(2,4-dichlorophenoxy)-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dichlorophenoxy)-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylacetamide
• Oprea1_444167
• F0326-1027
• AB00667447-01
• AKOS024575628
• 2-(2,4-dichlorophenoxy)-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]acetamide
• 2-(2,4-dichlorophenoxy)-N-(5-(m-tolyl)-1,3,4-thiadiazol-2-yl)acetamide
• 392244-18-7

• Inchi： 1S/C17H13Cl2N3O2S/c1-10-3-2-4-11(7-10)16-21-22-17(25-16)20-15(23)9-24-14-6-5-12(18)8-13(14)19/h2-8H,9H2,1H3,(H,20,22,23)
• InChI Key： MXPMXIPCXPLVPI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC(NC1=NN=C(C2=CC=CC(C)=C2)S1)=O)Cl

Computed Properties

• Exact Mass: 393.0105532g/mol
• Monoisotopic Mass: 393.0105532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 92.4Ų

Additional information on 2-(2,4-dichlorophenoxy)-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylacetamide

2-(2,4-Dichlorophenoxy)-N-5-(3-Methylphenyl)-1,3,4-Thiadiazol-2-Ylacetamide: A Comprehensive Overview

The compound 2-(2,4-dichlorophenoxy)-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylacetamide, identified by the CAS number 392244-18-7, is a complex organic molecule with significant potential in various fields of research and application. This compound belongs to the class of acetamides and incorporates a thiadiazole ring system, which is known for its versatility in chemical reactions and biological activities. The structure of this molecule is characterized by a phenoxy group substituted with dichloro atoms and a methyl-substituted phenyl group attached to the thiadiazole ring. These structural features contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of thiadiazole-containing compounds in drug discovery and agrochemical development. The presence of the phenoxy group in this compound suggests potential applications in herbicides or fungicides, as such groups are commonly associated with pesticidal activities. Additionally, the methyl substitution on the phenyl ring may enhance the compound's stability and bioavailability, making it a promising candidate for further investigation in pharmacological studies.

The synthesis of 2-(2,4-dichlorophenoxy)-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylacetamide involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, recent advancements in catalytic methods have enabled more efficient formation of the thiadiazole ring system, which is critical for the compound's functionality.

In terms of biological activity, this compound has shown potential as an inhibitor of certain enzymes and receptors. Preclinical studies suggest that it may exhibit anti-inflammatory or antioxidant properties due to its ability to scavenge free radicals. Furthermore, its interaction with cellular signaling pathways has been a subject of interest in recent research, particularly in the context of neurodegenerative diseases and cancer therapy.

The environmental impact of CAS 392244-18-7 has also been a focus of recent investigations. Studies indicate that this compound may undergo biodegradation under specific conditions, reducing its persistence in the environment. However, further research is required to fully understand its ecological effects and ensure sustainable use.

In conclusion, 2-(2,4-dichlorophenoxy)-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylacetamide represents a valuable addition to the arsenal of organic compounds with diverse applications. Its unique structure and promising biological properties make it a subject of ongoing research across multiple disciplines. As scientific advancements continue to unfold, this compound is likely to find new avenues for exploitation in both therapeutic and agrochemical sectors.